3-(3,4-Dihydroxybenzoyl)propionic acid

• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• IUPAC Name: 4-(3,4-dihydroxyphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C10H10O5/c11-7(3-4-10(14)15)6-1-2-8(12)9(13)5-6/h1-2,5,12-13H,3-4H2,(H,14,15)
• InChI Key: QTVSZUVZVMGGED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)CCC(=O)O)O)O

Description

3-(3,4-Dihydroxybenzoyl)propionic acid is a useful research compound. Its molecular formula is C10H10O5 and its molecular weight is 210.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3,4-Dihydroxybenzoyl)propionic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,4-Dihydroxybenzoyl)propionic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 5-carboxymethyl-4-(3,4-disubstituted phenyl)-2-mercaptothiazole derivative can be produced by reacting veratrole with succinic anhydride in the presence of anhydrous aluminum chloride to obtain 3-(3,4-dimethoxybenzoyl)propionic acid, subjecting the propionic acid to demethylation with hydrobromic acid to obtain 3-(3,4-dihydroxybenzoyl)propionic acid, then, subjecting it to enol-lactonation in the presence of acetic anhydride and sodium acetate, reacting the resulting compound sequentially with N-bromosuccinimide and with diphenyldiazomethane to obtain 3-(3,4-diacetoxybenzoyl)-3-bromopropionate, and reacting the propionate with ammonium dithiocarbamate to obtain the desired product.